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Compound of Interest

Compound Name: Methyl 3-methoxypropionate

Cat. No.: B1294447

In the ongoing effort to adopt more sustainable laboratory and manufacturing practices, the
choice of solvent is a paramount consideration. Methyl 3-methoxypropionate (MMP) is
emerging as a promising environmentally friendly solvent with a wide range of applications,
including in the electronics, coatings, and cleaning industries.[1][2] This guide provides an
objective comparison of MMP against other common solvents, supported by available data, to
assist researchers, scientists, and drug development professionals in making informed
decisions for their applications.

Executive Summary

Methyl 3-methoxypropionate is a colorless, transparent liquid with a unique odor that offers
strong solvency for a variety of materials.[1] Its properties, such as low solution viscosity and
good film solvent release, make it a viable alternative to traditional solvents.[1] This guide
evaluates MMP in comparison to 1-Methoxy-2-propyl acetate (PMA) and other green solvent
alternatives like Rhodiasolv® PolarClean, Cyrene®, and Dimethyl Succinate (DMS), focusing
on key physical, chemical, safety, and environmental parameters.|[3]

Data Presentation: Comparative Tables

The following tables summarize the key properties of Methyl 3-methoxypropionate and its
alternatives for easy comparison.

Table 1: Comparison of Physical and Chemical Properties
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Methyl 3- 1-Methoxy- . .
Rhodiasolv Dimethyl
methoxypro 2-propyl .
Property . ® Cyrene® Succinate
pionate acetate
PolarClean (DMS)
(MMP) (PMA)
1174627-68- 53716-82-
CAS Number  3852-09-3[3] 108-65-6[3] 106-65-0[3]
93] 8[3]
Molecular
Weight ( 118.13[3] 132.16[3] ~187.24[3] 128.13[3] 146.14[3]
g/mol )
Boiling Point 142-143[3][4]
145-146[3] 278-282[3] 227[3] 196-200[3]
4 [5]
Flash Point 47021[6]
4
Density (g/mL
1.009[4][5]
at 25°C)
Refractive
1.402[4]
Index (n20/D)
Table 2: Environmental and Safety Profile
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Rhodiasolv Dimethyl
. methoxypro 2-propyl .

Profile . ® Cyrene® Succinate

pionate acetate

PolarClean (DMS)
(MMP) (PMA)
Causes eye, ]
] Subject to
skin, and ) )
] increasing
respiratory .
T scrutiny due Good overall
o tract irritation. _

Toxicity to - - safety profile.

[6] May be )

) environmenta [3]
harmful if
| and health

swallowed or

i concerns.[3]

inhaled.[6][7]

Considered )

Bio-based

an
Environmenta ) and readily Bio-based

environmenta - - .
| Impact ) biodegradabl solvent.[3]

Ily friendly

e.[3]

solvent.[1]

Listed on the

TSCA

inventory.[6]

Not listed as
Regulatory

] a hazardous - - - -

Information

substance
under the
Clean Water
Act.[6]

Experimental Protocols

Detailed methodologies for key experiments are crucial for validating the performance of a

solvent in specific applications.

Polymer Solubility Test
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Objective: To qualitatively assess the solubility of a specific polymer in Methyl 3-
methoxypropionate and other compared solvents.[3]

Materials:

Polymer of interest (e.g., Polystyrene, PMMA)
o Methyl 3-methoxypropionate (MMP)

o 1-Methoxy-2-propyl acetate (PMA)

» Rhodiasolv® PolarClean

e Cyrene®

e Dimethyl Succinate (DMS)

e 15 mL test tubes with stoppers

o Graduated cylinder or pipette

» Vortex mixer

e Analytical balance

o Water bath (optional, for studies at elevated temperatures)

Procedure:

Weigh 0.1 g of the polymer and place it into a clean, dry test tube.[3]

Add 10 mL of the solvent to be tested to the test tube.[3]

Securely stopper the test tube.[3]

Vortex the mixture for 2 minutes to ensure thorough mixing.

Allow the mixture to stand for 24 hours at room temperature.
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 Visually inspect the solution for any undissolved polymer.

¢ Record the results as "soluble," "partially soluble," or "insoluble."

Degreasing Efficiency Test

Objective: To evaluate the effectiveness of Methyl 3-methoxypropionate in removing grease
and oil from a metal surface.

Materials:

Metal coupons (e.g., stainless steel, aluminum)
e Industrial grease or oil

o Methyl 3-methoxypropionate (MMP)

» Control solvent (e.g., isopropanol)

o Beakers

e Forceps

e Analytical balance

e Drying oven

Procedure:

o Clean and weigh the metal coupons (W1).

o Apply a consistent amount of grease (approximately 0.5 g) to each coupon and reweigh
(W2).

e Immerse each coupon in a beaker containing either MMP or the control solvent for 5
minutes.

o Remove the coupons with forceps and allow them to air dry in a fume hood.
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e Place the coupons in a drying oven at 50°C for 30 minutes to ensure all solvent has

evaporated.
» Weigh the final cleaned and dried coupons (W3).

» Calculate the degreasing efficiency using the formula: Efficiency (%) = [(W2 - W3) / (W2 -
W1)] * 100

Mandatory Visualization
Green Solvent Validation Workflow
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Caption: A workflow for the validation and selection of a green solvent.
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Simplified Toxicological Pathway of a Solvent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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